Cas no 1133001-67-8 (methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate)

• Product Name: methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
• CAS No: 1133001-67-8
• MF: C₁₀H₉ClO₄S
• MW: 260.694061040878
• CID: 5205791
• PubChem ID: 47002168
• Update Time: 2024-03-01

methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, methyl ester, (2E)-
• methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate

• Inchi： 1S/C10H9ClO4S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16(11,13)14/h2-7H,1H3/b7-4+
• InChI Key： GMILRSSKKFEWKB-QPJJXVBHSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=C(S(Cl)(=O)=O)C=C1

Computed Properties

• Exact Mass: 259.9910076g/mol
• Monoisotopic Mass: 259.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters